4-(2-fluorophenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide

• IUPAC Name: 4-(2-fluorophenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C22H25FN4O3/c1-30-18-8-6-17(7-9-18)27-15-16(14-21(27)28)24-22(29)26-12-10-25(11-13-26)20-5-3-2-4-19(20)23/h2-9,16H,10-15H2,1H3,(H,24,29)
• InChI Key: AOAFCCMJCNSVOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C22H25FN4O3
• Molecular Weight: 412.5 g/mol

Description

The compound “4-(2-fluorophenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals. The molecule also contains a fluorophenyl group and a methoxyphenyl group, which are common motifs in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The piperazine ring is a six-membered ring with two nitrogen atoms. The fluorophenyl and methoxyphenyl groups are aromatic rings with fluorine and methoxy (-OCH3) substituents, respectively.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. Piperazines can undergo a variety of reactions, including alkylation, acylation, and substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of the piperazine ring, the fluorophenyl group, and the methoxyphenyl group.

Scientific Research Applications

Neurotensin Receptor Modulation

Neurotensin receptors play a crucial role in neurotransmission and neuromodulation. . Its ability to modulate NTS2 receptors could have implications for neurological disorders, pain management, and mood regulation.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Piperazine derivatives are found in a variety of pharmaceuticals and can have a wide range of biological activities.

Safety and Hazards

As with any chemical compound, handling “4-(2-fluorophenyl)-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future research directions would depend on the specific applications of this compound. Given the prevalence of piperazine derivatives in medicinal chemistry, potential areas of study could include the development of new pharmaceuticals or the investigation of new synthetic methods.